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Compound of Interest

Compound Name: Fmoc-DL-histidine

Cat. No.: B2687447

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of peptide synthesis and drug development, the quality and reliable supply
of amino acid derivatives are paramount. Fmoc-DL-histidine, a key building block, presents
unique considerations due to the racemic nature of its DL form and the reactive imidazole side
chain of histidine. This technical guide provides an in-depth overview of supplier information,
experimental protocols for its use in solid-phase peptide synthesis (SPPS), and logical
workflows to aid in sourcing and application.

Fmoc-DL-Histidine Supplier Landscape: A
Comparative Analysis

Sourcing high-quality Fmoc-DL-histidine is a critical first step for any research or development
project. A variety of chemical suppliers offer this reagent, each with differing purity levels,
available quantities, and pricing structures. To facilitate an informed decision, the following
table summarizes key quantitative data from prominent suppliers.
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Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information and to request certificates of analysis to verify purity

and quality.

Strategic Supplier Selection Workflow

Choosing the right supplier involves a multi-faceted evaluation. The following workflow,

represented as a DOT script, outlines a logical process for selecting a suitable Fmoc-DL-

histidine supplier.
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Caption: A logical workflow for the selection of an Fmoc-DL-histidine supplier.

Experimental Protocol: Incorporation of Fmoc-DL-
Histidine in Solid-Phase Peptide Synthesis (SPPS)

The following section details a comprehensive protocol for the incorporation of Fmoc-DL-
histidine into a peptide chain using manual Fmoc-based solid-phase peptide synthesis.

Materials and Reagents:

Fmoc-DL-histidine

¢ High-quality solid support resin (e.g., Wang resin, Rink amide resin)
e N,N-Dimethylformamide (DMF), peptide synthesis grade

e Dichloromethane (DCM), peptide synthesis grade

» Piperidine, 20% (v/v) in DMF

e Coupling reagents:

[¢]

N,N'-Diisopropylcarbodiimide (DIC)

[¢]

1-Hydroxybenzotriazole (HOBt) or OxymaPure®

o

(Benzotriazol-1-yl-oxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP)

o

(1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid
hexafluorophosphate) (HATU)

¢ N,N-Diisopropylethylamine (DIPEA)

o Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5%
Water)

e Diethyl ether, cold
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» Acetonitrile (ACN)

o Water, HPLC grade

Experimental Workflow:

The following diagram, generated using the DOT language, illustrates the key steps in the
SPPS workflow for incorporating Fmoc-DL-histidine.

Caption: A schematic of the solid-phase peptide synthesis (SPPS) workflow.

Detailed Methodologies:

e Resin Preparation:

o Place the desired amount of resin in a reaction vessel.

o Swell the resin in DMF for at least 30 minutes.

o Drain the DMF.

e Fmoc Deprotection:

[¢]

Add a solution of 20% piperidine in DMF to the resin.

[e]

Agitate the mixture for 5-10 minutes.

[e]

Drain the solution and repeat the piperidine treatment for another 5-10 minutes.

o

Drain the solution and wash the resin thoroughly with DMF (3-5 times).

e Amino Acid Coupling:

o Pre-activation: In a separate vial, dissolve Fmoc-DL-histidine (3-5 equivalents relative to
the resin loading) and a coupling agent such as HOBt or OxymaPure® (3-5 equivalents) in
DMF. Add the activating agent (e.g., DIC, 3-5 equivalents) and allow the mixture to pre-
activate for 5-10 minutes.

o Coupling to Resin: Add the pre-activated amino acid solution to the deprotected resin.
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o Agitate the reaction mixture for 1-2 hours at room temperature. The progress of the
coupling can be monitored using a ninhydrin test.

o Note on Histidine Side Chain Protection: The imidazole side chain of histidine can be a
source of side reactions, including racemization.[5] For sensitive sequences, using a side-
chain protected Fmoc-L-histidine derivative (e.g., Fmoc-His(Trt)-OH or Fmoc-His(Boc)-
OH) is highly recommended to minimize these issues.

e Washing:
o After the coupling is complete, drain the reaction solution.

o Wash the resin thoroughly with DMF (3-5 times) to remove any unreacted reagents and
byproducts.

» Peptide Chain Elongation:
o Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

» Final Deprotection and Cleavage:

o

Once the peptide synthesis is complete, perform a final Fmoc deprotection (step 2).

[¢]

Wash the resin with DMF, followed by DCM, and then dry the resin under vacuum.

o

Add the cleavage cocktail to the resin and allow the reaction to proceed for 2-3 hours at
room temperature.

o

Filter the resin and collect the filtrate containing the cleaved peptide.
» Peptide Precipitation and Purification:
o Precipitate the peptide by adding the TFA filtrate to cold diethyl ether.
o Centrifuge to pellet the peptide and decant the ether.

o Wash the peptide pellet with cold ether and dry under vacuum.
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o Purify the crude peptide using reverse-phase high-performance liquid chromatography
(RP-HPLC).

e Characterization:

o Confirm the identity and purity of the final peptide product by mass spectrometry and
analytical HPLC.

This guide provides a foundational understanding for sourcing and utilizing Fmoc-DL-histidine
in peptide synthesis. For specific applications, further optimization of the described protocols
may be necessary. Always refer to the supplier's safety data sheet (SDS) for safe handling and
disposal of all chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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